![molecular formula C16H14BrNO4 B2486960 2-(2-(2-Bromo-4-methylphenoxy)acetamido)benzoic acid CAS No. 301693-79-8](/img/structure/B2486960.png)
2-(2-(2-Bromo-4-methylphenoxy)acetamido)benzoic acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-(2-(2-Bromo-4-methylphenoxy)acetamido)benzoic acid, also known as BMAA, is a non-proteinogenic amino acid that has been found in various species of cyanobacteria, as well as in certain species of marine diatoms. This compound has gained significant attention due to its potential role in the development of neurodegenerative diseases, such as Alzheimer's and ALS.
Scientific Research Applications
Synthesis and Characterization of Derivatives
Antimicrobial Applications : Compounds derived from similar bromo-methylphenoxy structures have been synthesized and evaluated for their antibacterial and antifungal activities. For example, derivatives synthesized through the esterification and further reactions of p-bromo-m-cresol have shown significant antimicrobial properties, suggesting the potential of similar compounds for developing new antimicrobial agents (Fuloria et al., 2014).
Biological Activity Studies : Novel compounds, such as cadmium (II) complexes derived from bromo thiazolyl azo compounds, exhibit octahedral geometry and have been screened for antifungal and antibacterial activities, indicating the potential use of structurally similar compounds in biological applications (Jaber et al., 2021).
Molecular Modeling and Enzyme Inhibition
- Protein Tyrosine Phosphatase 1B Inhibitors : A series of acetamido-benzoic acid derivatives have been designed, synthesized, and screened for inhibitory activity against Protein Tyrosine Phosphatase 1B (PTP1B), with some compounds showing potent activity. This research illustrates the potential of such compounds in therapeutic applications targeting enzyme inhibition (Rakse et al., 2013).
Environmental and Analytical Applications
Degradation and Environmental Impact : Studies on phenoxyalkanoic acid herbicides have shown that similar compounds undergo enantiomerization and enantioselective degradation in soil, providing insights into the environmental impact and degradation pathways of these chemicals (Müller & Buser, 1997).
Solubility Measurement and Prediction : Research on the solubilities of various active pharmaceutical ingredients in different solvents, including benzoic acid derivatives, helps in understanding the physicochemical properties of these compounds, crucial for drug formulation and development (Hahnenkamp et al., 2010).
Mechanism of Action
Target of Action
A structurally similar compound, 4-chloro-2-(2-chlorophenoxy)acetamido benzoic acid (cba), has been reported to inhibit tmem206 . TMEM206 is a protein that conducts Cl− ions across plasma and vesicular membranes .
Mode of Action
It’s known that benzylic compounds can undergo reactions such as free radical bromination, nucleophilic substitution, and oxidation .
Biochemical Pathways
Tmem206, a potential target, is involved in many physiological functions, including cell volume regulation, vesicular acidification, transepithelial transport, and cellular signaling .
Result of Action
It’s known that inhibition of tmem206 can affect acid-induced cell death in certain cells .
Properties
IUPAC Name |
2-[[2-(2-bromo-4-methylphenoxy)acetyl]amino]benzoic acid |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H14BrNO4/c1-10-6-7-14(12(17)8-10)22-9-15(19)18-13-5-3-2-4-11(13)16(20)21/h2-8H,9H2,1H3,(H,18,19)(H,20,21) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PGLZNEUYNMYWJS-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=C1)OCC(=O)NC2=CC=CC=C2C(=O)O)Br |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H14BrNO4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
364.19 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.